Boc-cys(Z-aminoethyl)-OH Boc-cys(Z-aminoethyl)-OH
Brand Name: Vulcanchem
CAS No.: 85003-76-5
VCID: VC21541412
InChI: InChI=1S/C18H26N2O6S/c1-18(2,3)26-17(24)20-14(15(21)22)12-27-10-9-19-16(23)25-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)/t14-/m0/s1
SMILES: CC(C)(C)OC(=O)NC(CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O
Molecular Formula: C18H26N2O6S
Molecular Weight: 398.5 g/mol

Boc-cys(Z-aminoethyl)-OH

CAS No.: 85003-76-5

VCID: VC21541412

Molecular Formula: C18H26N2O6S

Molecular Weight: 398.5 g/mol

* For research use only. Not for human or veterinary use.

Boc-cys(Z-aminoethyl)-OH - 85003-76-5

Description

Boc-Cys(Z-Aminoethyl)-OH, also known as N-Alpha-T-Butoxycarbonyl, N-Epsilon-Carbobenzoxy-S-2-Aminoethyl-L-Cysteine, is a derivative of cysteine used in peptide synthesis. This compound is particularly useful for incorporating modified cysteine residues into peptides, which can be important for various biochemical and pharmaceutical applications.

Synthesis Overview

The synthesis of Boc-Cys(Z-Aminoethyl)-OH involves protecting both the amino group with a tert-butoxycarbonyl (Boc) group and the thiol group with a carbobenzoxy (Z) group. This dual protection allows for selective deprotection and modification during peptide synthesis.

Applications in Peptide Synthesis

Boc-Cys(Z-Aminoethyl)-OH is used in solid-phase peptide synthesis (SPPS) to introduce cysteine residues with additional functional groups. The Z group protects the thiol side chain, preventing unwanted reactions during synthesis. After peptide assembly, the Z group can be removed under mild conditions, allowing for further modification or cyclization reactions.

Comparison with Other Cysteine Derivatives

CompoundMolecular FormulaMolar MassCAS NumberUse in Peptide Synthesis
Boc-Cys(Acm)-OHC11H20N2O5S292.4 g/mol19746-37-3Forms disulfide bridges
Boc-Cys(Z-Aminoethyl)-OHC18H26N2O6S398.47 g/mol85003-76-5Introduces modified cysteine residues
Boc-S-Benzyl-L-CysteineC15H21NO4S311.4 g/mol5068-28-0Protects thiol group with benzyl group
CAS No. 85003-76-5
Product Name Boc-cys(Z-aminoethyl)-OH
Molecular Formula C18H26N2O6S
Molecular Weight 398.5 g/mol
IUPAC Name (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(phenylmethoxycarbonylamino)ethylsulfanyl]propanoic acid
Standard InChI InChI=1S/C18H26N2O6S/c1-18(2,3)26-17(24)20-14(15(21)22)12-27-10-9-19-16(23)25-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)/t14-/m0/s1
Standard InChIKey WOISIWBKIILOSH-AWEZNQCLSA-N
Isomeric SMILES CC(C)(C)OC(=O)N[C@@H](CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O
SMILES CC(C)(C)OC(=O)NC(CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O
Canonical SMILES CC(C)(C)OC(=O)NC(CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O
Synonyms BOC-CYS(Z-AMINOETHYL)-OH;85003-76-5;AC1OLR9K;Boc-L-4-thialysine(Z)-OH;SCHEMBL1429551;WOISIWBKIILOSH-AWEZNQCLSA-N;ZINC4899646;6297AH;KM2276;N-t-Butoxycarbonyl-S-(2-carbobenzyloxyaminoethyl)-L-cysteine;N-(tert-Butoxycarbonyl)-S-[2-(benzyloxycarbonylamino)ethyl]-L-cysteine;(R)-3-(2-benzyloxycarbonylaminoethylsulfanyl)-2-tert-butoxycarbonylaminopropionicacid;(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(phenylmethoxycarbonylamino)ethylsulfanyl]propanoicacid
PubChem Compound 7408384
Last Modified Aug 15 2023

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